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Executive Summary

Antibiotic AB-74 is a specialized secondary metabolite belonging to the orthosomycin class of
antibiotics.[1] Produced by Streptomyces aquacanus, it shares structural and mechanistic
homology with Hygromycin B and Destomycin.[1] Unlike typical aminoglycosides, AB-74 is
distinguished by the presence of a unique spiro-orthoester linkage connecting the carbohydrate
moieties, a feature critical to its hydrolytic stability and ribosomal binding affinity.[1]

This guide provides a rigorous technical analysis of the chemical structure, molecular weight,
and physicochemical properties of Antibiotic AB-74, intended for use in drug discovery and
structural biology applications.[1]

Chemical Identity and Classification
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Specification

Common Name

Antibiotic AB-74

Chemical Class

Orthosomycin (Aminoglycoside-related)

CAS Registry Number

59794-19-3

PubChem CID

124201461

Producing Organism

Streptomyces aquacanus

Molecular Formula C21H39N3013
Exact Mass 541.2483 Da
Average Molecular Weight 541.55 g/mol

Structural Nomenclature

The IUPAC name for Antibiotic AB-74 provides a precise map of its stereochemistry and

connectivity:

(3'R,3aS,4S,4'R,5'R,6R,6'R, 7S, 7aS)-6'-(1-amino-2-hydroxyethyl)-4-[(2R, 3S,5R, 6S)-2,6-

dihydroxy-3,5-bis(methylamino)cyclohexyl]oxy-6-(hydroxymethyl)spiro[4,6,7, 7a-tetrahydro-3aH-
[1,3]dioxolo[4,5-c]pyran-2,2'-oxane]-3',4',5", 7-tetrol[1]

Structural Architecture Analysis

The chemical architecture of AB-74 is defined by three distinct structural domains.

Understanding these domains is essential for analyzing its structure-activity relationship (SAR).

[1]

Domain I: The Aminocyclitol Core
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Unlike the 2-deoxystreptamine (2-DOS) ring found in kanamycin or gentamicin, AB-74 typically
contains an N,N'-dimethyl-2-epi-streptamine or similar diaminocyclitol moiety.[1]

» Functionalization: The ring is substituted with two methylamino groups (-NHCHs), enhancing
basicity and ribosomal RNA affinity.[1]

o Stereochemistry: The specific (2R,3S,5R,6S) configuration dictates the spatial orientation of
the hydroxyl and amino groups, critical for hydrogen bonding within the ribosomal A-site.[1]

Domain Il: The Spiro-Orthoester Linkage
The defining feature of the orthosomycin class is the spiro-linked orthoester.[1]

» Connectivity: This linkage fuses a furanose-like ring (dioxolane) with a pyranose ring in a
spiro configuration.[1]

o Chemical Stability: The orthoester carbon is tetrahedrally bonded to three oxygen atoms.
This motif is acid-labile but stable under physiological pH, allowing the molecule to reach its
intracellular target.[1]

Domain lll: The Glycosidic Chain

The aminocyclitol is glycosidically linked to the central sugar scaffold. The terminal region often
contains a specific amino-sugar or hydroxy-acid derivative (destomic acid related) that extends
into the ribosomal tunnel, blocking translocation.[1]

Structural Connectivity Map

The following diagram illustrates the topological connectivity between these domains.
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Figure 1: Topological connectivity of Antibiotic AB-74, highlighting the critical spiro-orthoester

motif characteristic of the orthosomycin class.[1]

Physicochemical Properties[1]

For experimental handling and formulation, the following physicochemical parameters are

critical.
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Parameter Value Implications for Handling

o . Dissolve in aqueous buffers or
. High in H20, MeOH; Low in ) ) )
Solubility dilute acid for stock solutions.
non-polar solvents o

Cationic at physiological pH;
pKa (Calculated) ~7.5 - 8.5 (Amino groups) binds negatively charged rRNA
backbone.[1]

High potential for
H-Bond Donors 13 hygroscopicity; store

desiccant-sealed.[1]

Extensive interaction network
H-Bond Acceptors 16 ]
with solvent and target.[1]

. . Avoid prolonged exposure to
N Acid-labile (Orthoester ]
Stability ] pH < 4.[1]0. Stable in
hydrolysis) ) )
neutral/alkaline solutions.[1]

Poor passive membrane
Polar Surface Area 258 A2 permeability; likely requires
active transport (e.g., EDP-I

system).[1]

Mechanism of Action

Antibiotic AB-74 functions as a potent inhibitor of bacterial protein synthesis.[1] Its mechanism
is distinct from classical aminoglycosides (which induce mistranslation) and aligns with the
translocation inhibition model of orthosomycins.[1]

o Uptake: The polycationic molecule crosses the bacterial outer membrane and is actively
transported across the inner membrane via the electron transport system (membrane
potential dependent).

e Binding: AB-74 binds to a conserved pocket in the 30S ribosomal subunit, specifically
interacting with Helix 44 of the 16S rRNA.[1]
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« Inhibition: The bulky spiro-orthoester moiety sterically hinders the movement of tRNA from
the A-site to the P-site.[1]

e Result: Elongation is arrested, leading to the cessation of polypeptide synthesis and bacterial
cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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